molecular formula C21H24N2O5 B5902522 [(3-{[3-(2,3-dimethoxyphenyl)pyrrolidin-1-yl]carbonyl}phenyl)amino]acetic acid

[(3-{[3-(2,3-dimethoxyphenyl)pyrrolidin-1-yl]carbonyl}phenyl)amino]acetic acid

Cat. No. B5902522
M. Wt: 384.4 g/mol
InChI Key: JJZJUVHHVJNVRF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[(3-{[3-(2,3-dimethoxyphenyl)pyrrolidin-1-yl]carbonyl}phenyl)amino]acetic acid is a chemical compound that has shown potential in various scientific research fields. This compound is also known as DCPA and has been used in multiple studies due to its unique properties.

Mechanism of Action

The mechanism of action of DCPA is not fully understood, but it is believed to work by inhibiting certain enzymes and proteins involved in cell growth and proliferation. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and vascular endothelial growth factor (VEGF), a protein involved in angiogenesis.
Biochemical and Physiological Effects:
DCPA has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain, inhibit angiogenesis, induce apoptosis, and inhibit cell growth and proliferation. It has also been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using DCPA in lab experiments is its ability to inhibit certain enzymes and proteins involved in disease progression. It is also relatively easy to synthesize and has good solubility in organic solvents. However, one of the limitations of using DCPA is its low water solubility, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the use of DCPA in scientific research. One area of interest is its potential as an anti-cancer agent. Further studies are needed to determine its efficacy in treating different types of cancer and its mechanism of action. Another area of interest is its potential in treating neurodegenerative diseases like Alzheimer's and Parkinson's. Further studies are needed to determine its neuroprotective effects and its ability to improve cognitive function. Additionally, DCPA can be used as a starting material for the synthesis of new compounds with improved pharmacological properties.

Synthesis Methods

DCPA can be synthesized through a multi-step process that involves the reaction of 2,3-dimethoxybenzaldehyde with pyrrolidine and subsequent reactions with other reagents. The final product obtained is a white crystalline powder that is soluble in organic solvents like ethanol, methanol, and chloroform.

Scientific Research Applications

DCPA has been used in various scientific research fields, including medicinal chemistry, drug discovery, and cancer research. In medicinal chemistry, DCPA has been studied for its potential as an anti-inflammatory and analgesic agent. It has also been used in drug discovery to develop new compounds with improved pharmacological properties.
In cancer research, DCPA has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been studied for its potential in treating other diseases like Alzheimer's and Parkinson's.

properties

IUPAC Name

2-[3-[3-(2,3-dimethoxyphenyl)pyrrolidine-1-carbonyl]anilino]acetic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H24N2O5/c1-27-18-8-4-7-17(20(18)28-2)15-9-10-23(13-15)21(26)14-5-3-6-16(11-14)22-12-19(24)25/h3-8,11,15,22H,9-10,12-13H2,1-2H3,(H,24,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JJZJUVHHVJNVRF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC(=C1OC)C2CCN(C2)C(=O)C3=CC(=CC=C3)NCC(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H24N2O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

384.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.